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Compound of Interest

Compound Name: Disodium citrate sesquihydrate

Cat. No.: B8208729 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed, step-by-step protocol for the preparation of a

stock solution of Disodium citrate sesquihydrate. This reagent is widely used in various

biological and pharmaceutical applications, including as a buffering agent, an anticoagulant,

and in the formulation of drug products.[1][2][3] Adherence to this protocol will ensure the

accurate and reproducible preparation of the solution for experimental use.

Compound Data and Properties
Disodium citrate sesquihydrate is a sodium salt of citric acid that is freely soluble in water.[1]

[4] It is important to note that the compound is hygroscopic, meaning it readily absorbs

moisture from the atmosphere; therefore, it should be handled promptly and stored in a tightly

sealed container.[2][5]

Table 1: Physicochemical Properties of Disodium Citrate Sesquihydrate
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Property Value References

Molecular Formula C₆H₆Na₂O₇·1.5H₂O [2][6]

Molecular Weight 263.11 g/mol [4][6]

Appearance White crystalline powder [1][4][7]

Solubility in Water 263.1 g/L at 20°C [4][5]

pH (5% w/v solution) 4.6 - 5.2 at 25°C [5]

Materials and Equipment
Disodium citrate sesquihydrate (Reagent grade or higher)

Deionized (DI) or distilled (dH₂O) water

Analytical balance

Spatula and weigh boat/paper

Volumetric flask (appropriate size for the desired final volume)

Graduated cylinder

Magnetic stirrer and stir bar

Beaker

Funnel

Sterile storage bottle(s)

Personal Protective Equipment (PPE): safety goggles, lab coat, gloves

Safety Precautions
Always wear appropriate PPE, including safety goggles, a lab coat, and gloves, when

handling chemicals.[8]
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Work in a well-ventilated area or under a chemical fume hood to avoid inhalation of the

powder.

Refer to the Safety Data Sheet (SDS) for Disodium citrate sesquihydrate for

comprehensive safety information.[9][10][11]

Disodium citrate sesquihydrate is incompatible with strong oxidizing agents.[7][10]

Experimental Protocol: Stock Solution Preparation
This protocol outlines the preparation of a stock solution to a desired molarity. The example

calculation is for 100 mL of a 0.5 M solution.

4.1. Calculation

Determine the required mass of Disodium citrate sesquihydrate using the following

formula:

Mass (g) = Desired Molarity (mol/L) × Molecular Weight ( g/mol ) × Final Volume (L)

Example Calculation for 100 mL of a 0.5 M solution:

Mass (g) = 0.5 mol/L × 263.11 g/mol × 0.100 L

Mass (g) = 13.16 g

4.2. Step-by-Step Procedure

Weighing: Place a weigh boat on the analytical balance and tare it. Carefully weigh out the

calculated mass (e.g., 13.16 g) of Disodium citrate sesquihydrate powder.

Dissolving: Add approximately 70-80% of the final desired volume of DI water (e.g., 70-80

mL for a 100 mL solution) to a beaker containing a magnetic stir bar.

Place the beaker on a magnetic stirrer and begin stirring. Slowly add the weighed powder to

the vortex of the stirring water to facilitate dissolution and prevent clumping.
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Continue stirring until the powder is completely dissolved. The solution should be clear and

colorless.

Volume Adjustment: Carefully transfer the dissolved solution into a 100 mL volumetric flask

using a funnel. Rinse the beaker with a small amount of DI water and add the rinsing to the

volumetric flask to ensure a complete transfer.

Add DI water to the volumetric flask until the bottom of the meniscus reaches the calibration

mark.

Final Mixing: Cap the volumetric flask and invert it 10-15 times to ensure the solution is

homogeneous.

Storage: Transfer the final stock solution into a clearly labeled, sterile storage bottle. The

label should include the name of the solution (Disodium Citrate Sesquihydrate Stock

Solution), concentration (e.g., 0.5 M), preparation date, and your initials.

Storage and Stability
Storage: Store the prepared solution in a tightly capped container at room temperature or as

required by your specific application.[9][10] Due to its role as a buffering agent, it has a shelf

life of up to 3 months at room temperature.[12]

Stability: The solution is chemically stable under normal laboratory conditions.[10][11]

Visually inspect for any signs of microbial growth or precipitation before use, especially if not

prepared under sterile conditions.

Experimental Workflow
The following diagram illustrates the key steps in the preparation of the Disodium citrate
sesquihydrate stock solution.
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Workflow for Stock Solution Preparation

Preparation Phase

Solution Phase

Finalization

1. Calculate Mass
(Molarity x MW x Volume)

2. Weigh Compound

3. Dissolve in ~80% Solvent

4. Transfer to Volumetric Flask

5. Adjust to Final Volume

6. Mix Thoroughly

7. Label and Store

Click to download full resolution via product page

Caption: A step-by-step workflow for preparing a chemical stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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